3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C26H21N3O3S/c1-15-5-9-17(10-6-15)28-25(30)24-23(27)22-19(21-4-3-13-32-21)14-20(29-26(22)33-24)16-7-11-18(31-2)12-8-16/h3-14H,27H2,1-2H3,(H,28,30)
• InChI Key: PFIWRGOLBFYJPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C(C=C3C4=CC=CO4)C5=CC=C(C=C5)OC)N
• Molecular Formula: C26H21N3O3S
• Molecular Weight: 455.5 g/mol

Description

3-amino-4-(furan-2-yl)-6-(4-methoxyphenyl)-N-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C26H21N3O3S and its molecular weight is 455.53. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Compound Development

Researchers have developed new, effective methods for synthesizing functionalized thieno[2,3-b]pyridines, which are significant due to their potential biological activities. For instance, a multicomponent condensation reaction involving aromatic and heteroaromatic aldehydes, cyanothioacetamide, acetoacetanilides, and alkylating agents has been utilized to create a variety of these compounds. The structural analysis of such compounds was conducted using X-ray structural analysis, highlighting the diverse synthetic applications of thieno[2,3-b]pyridines (Dyachenko et al., 2019).

Antiproliferative Activities

A series of thieno[2,3-b]pyridine and furo[2,3-b]pyridine derivatives have been synthesized and tested for antiproliferative activity against various cell lines. Compounds exhibiting significant activity highlight the potential therapeutic applications of these molecules in cancer treatment. For example, certain derivatives demonstrated low nanomolar GI50 values against melanoma and breast cancer cell lines, pointing to their potent antiproliferative effects (Hung et al., 2014).

Biological Activity of Fused Thieno[2,3-b] Pyridine Derivatives

Further research into 3-amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyrindine-2-carboxamides led to the discovery of new pyridothienopyrimidinone and pyridothienotriazinone derivatives. These compounds were evaluated for their antibacterial and antifungal properties, showcasing the wide range of biological activities that such molecules can possess (Bakhite et al., 2016).

Mechanism of Action

Target of Action

A similar compound was found to inhibit cdk8 , which plays a crucial role in cell cycle regulation.

Mode of Action

It is suggested that the mechanism of action is most likely mediated through cdk8 inhibition .

Biochemical Pathways

Given its potential inhibition of cdk8 , it may impact pathways related to cell cycle regulation.

Result of Action

Given its potential inhibition of cdk8 , it may have effects on cell cycle regulation.